molecular formula C10H9NO5 B14816394 3-Cyclopropoxy-5-nitrobenzoic acid

3-Cyclopropoxy-5-nitrobenzoic acid

Cat. No.: B14816394
M. Wt: 223.18 g/mol
InChI Key: DOUWXVSTQLADTL-UHFFFAOYSA-N
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Description

3-Cyclopropoxy-5-nitrobenzoic acid is a substituted benzoic acid derivative featuring a nitro group at the 5-position and a cyclopropoxy moiety at the 3-position of the aromatic ring.

Properties

Molecular Formula

C10H9NO5

Molecular Weight

223.18 g/mol

IUPAC Name

3-cyclopropyloxy-5-nitrobenzoic acid

InChI

InChI=1S/C10H9NO5/c12-10(13)6-3-7(11(14)15)5-9(4-6)16-8-1-2-8/h3-5,8H,1-2H2,(H,12,13)

InChI Key

DOUWXVSTQLADTL-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-cyclopropoxy-5-nitrobenzoic acid typically involves the nitration of cyclopropoxybenzoic acid. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid at controlled temperatures. The reaction conditions must be carefully monitored to ensure the selective nitration at the desired position on the benzene ring.

Industrial Production Methods: In an industrial setting, the production of 3-cyclopropoxy-5-nitrobenzoic acid may involve large-scale nitration reactors with precise temperature and concentration controls. The use of continuous flow reactors can enhance the efficiency and yield of the nitration process. Post-reaction, the product is typically purified through recrystallization or other separation techniques to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-nitrobenzoic acid can undergo various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like tin(II) chloride.

    Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the nitro group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

    Reduction: Hydrogen gas with a palladium catalyst or tin(II) chloride in acidic medium.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

    Reduction: 3-Cyclopropoxy-5-aminobenzoic acid.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-nitrobenzoic acid has several applications in scientific research:

    Chemistry: It serves as a precursor for the synthesis of various derivatives and can be used in the study of reaction mechanisms and kinetics.

    Biology: The compound and its derivatives may be investigated for their potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

    Industry: It can be used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-cyclopropoxy-5-nitrobenzoic acid is primarily related to its functional groups. The nitro group is known to participate in redox reactions, which can generate reactive intermediates. These intermediates can interact with biological molecules, leading to various biochemical effects. The cyclopropoxy group may influence the compound’s binding affinity and specificity towards molecular targets, thereby modulating its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs include 3-(4-Hydroxy-3-nitrophenyl)propanoic acid (AN-2885), a propanoic acid derivative with nitro and hydroxyl substituents. A comparative analysis is provided below:

Parameter 3-Cyclopropoxy-5-nitrobenzoic Acid 3-(4-Hydroxy-3-nitrophenyl)propanoic Acid
Core Structure Benzoic acid backbone Propanoic acid backbone
Substituents -NO₂ (5-position), cyclopropoxy (3-position) -NO₂ (3-position), -OH (4-position)
Molecular Formula C₁₀H₉NO₅ C₉H₉NO₅
Molecular Weight 223.19 g/mol 211.17 g/mol
Melting Point Not available in evidence 80–90°C
Key Functional Groups Carboxylic acid, nitro, ether (cyclopropoxy) Carboxylic acid, nitro, phenolic -OH

Physicochemical Properties

  • Solubility : The cyclopropoxy group in the target compound likely reduces polarity compared to the hydroxyl group in AN-2885, leading to lower aqueous solubility but higher lipophilicity. This difference may influence bioavailability or solvent compatibility in synthetic workflows.
  • Acidity : The nitro group’s electron-withdrawing effect enhances the acidity of the carboxylic acid in both compounds. However, the nitro group’s position (para vs. meta to the carboxylic acid) may modulate pKa values, with para substitution generally exerting a stronger effect.

Research Findings and Data Gaps

  • Future studies could employ these tools to resolve its conformation and intermolecular interactions.
  • Similar safety protocols are recommended for the target compound, though experimental validation is needed.

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